

Pharmacological Profile Comparison

Author: Smolecule Technical Support Team. **Date:** February 2026

Compound Focus: RTI-111-d3

Cat. No.: S1816262

Get Quote

The table below summarizes the key characteristics of **RTI-111-d3** and RTI-336 based on the information found.

Feature	RTI-111-d3	RTI-336 (RTI-4229-336)
Chemical Names	Dichloropane, RTI-111, O-401 [1]	RTI-4229-336, LS-193,309 [2]
Primary Mechanism	Serotonin-Norepinephrine-Dopamine Reuptake Inhibitor (SNDRI) [1]	Selective Dopamine Reuptake Inhibitor (DRI) [2] [3]
DAT Affinity (IC50)	0.79 nM [1]	4.09 nM (Ki) [2]
Transporter Selectivity	DAT > SERT > NET [1]	Highly selective for DAT over SERT and NET [2]
Onset & Duration	Slower onset, longer duration than cocaine [1]	Slow onset, long duration of action [2] [3]
Reinforcing Strength	Information missing	Weaker reinforcer than cocaine [4]
Primary Research Application	Cocaine receptor binding ligand; research on drug addiction, depression, and anorexia [5]	Preclinical development for cocaine addiction pharmacotherapy [2] [3]

Feature	RTI-111-d3	RTI-336 (RTI-4229-336)
Abuse Liability	Described as a "drug of abuse" [5]	Lower abuse potential than cocaine [4]

Detailed Compound Profiles and Experimental Data

RTI-111-d3 (Dichloropane)

RTI-111, and its deuterated form **RTI-111-d3**, is a tropane derivative that functions as a potent triple monoamine reuptake inhibitor [1] [5]. Its high affinity for the dopamine transporter (DAT) is a key feature, with an IC50 of 0.79 nM, making it more potent than cocaine in binding to this site [1]. It is used in research as a cocaine receptor binding ligand and has applications in studies on drug addiction, depression, and anorexia [5]. A key differentiator in its pharmacology is its **slower onset and longer duration of action compared to cocaine**, which may influence its abuse potential and therapeutic profile [1].

RTI-336

RTI-336 was specifically designed as a **selective dopamine reuptake inhibitor** for potential use as a pharmacotherapy for cocaine addiction [2] [3]. The hypothesis is that it could act as an agonist therapy, partially substituting for cocaine to reduce self-administration and craving, similar to how methadone is used for heroin addiction [3].

Key Experimental Findings:

- **Self-Administration Studies:** In rhesus monkeys trained to self-administer cocaine, RTI-336 fully substituted for cocaine but resulted in fewer injections under a progressive-ratio schedule, indicating it is a **weaker reinforcer than cocaine** [4].
- **Safety Profile:** Chronic administration of RTI-336 in rhesus monkeys altered motor activity and sleep patterns but did not cause adverse hormonal changes, suggesting a relatively safe profile for long-term use [2].
- **Human Tolerability:** A clinical study demonstrated that a single oral dose of up to 20 mg was tolerated in healthy males [2].

Experimental Protocols for Key Assays

For researchers, understanding the methodologies behind the key data is crucial. Here are outlines of common experimental protocols.

1. Radioligand Binding Assay for Transporter Affinity This protocol is used to determine IC₅₀/K_i values for transporter binding [2].

- **Objective:** To quantify the affinity of a test compound (e.g., RTI-111, RTI-336) for the dopamine (DAT), norepinephrine (NET), and serotonin (SERT) transporters.
- **Materials:** Cell membranes expressing the human DAT, NET, or SERT; specific radioligands (e.g., [³H]CFT for DAT, [³H]Nisoxetine for NET, [³H]Paroxetine for SERT); test compounds; filtration apparatus.
- **Method:**
 - **Incubation:** Incubate the membrane preparation with a fixed concentration of the radioligand and varying concentrations of the test compound.
 - **Filtration:** Filter the incubation mixture to separate membrane-bound radioligand from free radioligand.
 - **Quantification:** Measure the radioactivity in the filtered membranes using a scintillation counter.
 - **Analysis:** Use non-linear regression analysis to determine the IC₅₀ value, which is the concentration of the test compound that displaces 50% of the specific radioligand binding. The K_i value can then be calculated using the Cheng-Prusoff equation.


2. Progressive-Ratio Self-Administration Study This protocol is used to measure the reinforcing strength and abuse potential of a compound [4].

- **Objective:** To compare the motivational strength of a test drug (e.g., RTI-336) versus a standard drug of abuse (e.g., cocaine).
- **Subjects:** Typically non-human primates (e.g., rhesus monkeys) or rodents with intravenous catheters.
- **Method:**
 - **Training:** Train subjects to self-administer a drug by pressing a lever (or similar device) under a fixed-ratio schedule.
 - **Progressive-Ratio Schedule:** Implement a schedule where the response requirement for each subsequent drug infusion increases (e.g., according to an exponential progression).
 - **Testing:** Subject the animal to sessions where different doses of the test drug and the standard drug are available.

- **Primary Outcome Measure:** The **break point**, which is the highest response requirement the subject will complete for a single drug infusion. A higher break point indicates greater reinforcing strength.

Mechanisms of Action and Research Applications

The diagram below illustrates the core mechanistic differences and research logic for the two compounds.



[Click to download full resolution via product page](#)

Research Considerations

- **Profile Selection:** The choice between these compounds depends heavily on the research goal. **RTI-111-d3** is suited for studies requiring broad monoamine transporter interaction or as a potent cocaine analog. In contrast, **RTI-336** is a strong candidate for addiction therapy research due to its **selective DAT inhibition and lower demonstrated abuse liability** [1] [2] [4].

- **Data Availability:** Publicly available quantitative data, particularly direct head-to-head comparisons of these two compounds, is limited. The information on **RTI-111-d3**'s behavioral effects and reinforcing strength is less comprehensive than for RTI-336 [5].
- **Chemical Nature:** Note that **RTI-111-d3** is a deuterated version of RTI-111. Deuterium incorporation is often used in drug development to alter the pharmacokinetic profile of a compound, such as its metabolic stability, which could be a factor in its longer duration of action [5].

Need Custom Synthesis?

Email: info@smolecule.com or [Request Quote Online](#).

References

1. Dichloropropane - Wikipedia [en.wikipedia.org]
2. - RTI - Wikipedia 336 [en.wikipedia.org]
3. Development of the dopamine transporter selective RTI - 336 as... [pmc.ncbi.nlm.nih.gov]
4. (PDF) Lower reinforcing strength of the phenyltropane cocaine analogs... [academia.edu]
5. 4229- RTI - 111 suppliers & manufacturers in China d 3 [chemicalbook.com]

To cite this document: Smolecule. [Pharmacological Profile Comparison]. Smolecule, [2026]. [Online PDF]. Available at: [<https://www.smolecule.com/products/b1816262#rti-111-d3-compared-to-rti-336>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com